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Compound of Interest

Compound Name: 7-Methyldecanoyl-CoA

Cat. No.: B15598062 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Branched-chain fatty acids (BCFAs) and their CoA-esters are crucial intermediates in the

metabolism of branched-chain amino acids and the degradation of lipids containing branched

structures. The study of enzymes that process these molecules is vital for understanding

various metabolic pathways and their associated disorders. 7-Methyldecanoyl-CoA is a

synthetic branched-chain acyl-CoA that can serve as a valuable tool for investigating the

substrate specificity and kinetics of enzymes involved in BCFA metabolism. These enzymes

include acyl-CoA dehydrogenases (ACADs) and other enzymes of the fatty acid oxidation

pathway. This document provides detailed protocols and application notes for the use of 7-
Methyldecanoyl-CoA in enzyme kinetics studies.

Hypothetical Metabolic Pathway of 7-Methyldecanoyl-CoA

The metabolism of 7-Methyldecanoyl-CoA is hypothesized to proceed through a pathway

analogous to that of other branched-chain acyl-CoAs. The initial step is likely catalyzed by an

acyl-CoA dehydrogenase, introducing a double bond. The subsequent steps would involve

hydration, further oxidation, and eventual cleavage to yield smaller acyl-CoA and acetyl-CoA

units.
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Hypothetical Metabolic Pathway of 7-Methyldecanoyl-CoA

Mitochondrial Beta-Oxidation
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Acyl-CoA Dehydrogenase (e.g., SBCAD, ACAD8)

3-Hydroxy-7-methyldecanoyl-CoA

Enoyl-CoA Hydratase
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Thiolase

Further Beta-Oxidation Cycles
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Workflow for Acyl-CoA Dehydrogenase Kinetics Assay

Assay Steps

Prepare Assay Buffer
(Phosphate buffer, DCPIP)

Add Purified Enzyme
(ACAD and ETF)

Equilibrate at Assay Temperature
(e.g., 30°C)

Initiate Reaction
(Add 7-Methyldecanoyl-CoA)

Monitor Absorbance Decrease
(at 600 nm over time)

Calculate Initial Velocity
and Determine Kinetic Parameters

(Km, Vmax)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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